BMT-136088

• CAS: 1257213-96-9
• Molecular Formula: C30H28N2O5
• Molecular Weight: 496.6 g/mol
• InChI: InChI=1S/C30H28N2O5/c1-18-5-4-6-24(17-18)20(3)36-29(35)31-26-19(2)32-37-27(26)23-9-7-21(8-10-23)22-11-13-25(14-12-22)30(15-16-30)28(33)34/h4-14,17,20H,15-16H2,1-3H3,(H,31,35)(H,33,34)/t20-/m1/s1
• InChIKey: BTNHQRAJDIMYPS-HXUWFJFHSA-N

BMT-136088: Validated LPA1 PET Tracer for Lung Imaging

BMT-136088 (CAS 1257213-96-9; molecular formula C30H28N2O5; MW 496.6) is a small-molecule radioligand developed for positron emission tomography (PET) imaging of lysophosphatidic acid receptor type 1 (LPA1) [1]. Its radiolabeled form, 11C-BMT-136088, was specifically designed to enable non-invasive quantification of LPA1 expression in the lung in vivo, addressing a critical gap in pulmonary fibrosis research and drug development [2]. The compound functions as a high-affinity LPA1 antagonist, not a generic ALK5 inhibitor as sometimes misattributed in secondary sources. As a research tool, BMT-136088 is primarily procured for PET tracer development, target engagement studies, and pharmacodynamic assessments of LPA1-targeted therapeutics.

Workflow PET imaging of LPA1 receptor in lung research models

Selection Tracer-grade radiochemical form with reported rhesus monkey in vivo parameters

Use Context LPA1 density mapping and receptor occupancy studies in translational fibrosis models

• [1] TargetMol. BMT-136088 Product Page. Compound ID T212006. View Source
• [2] Gallezot JD, Nabulsi NB, Holden D, et al. Evaluation of the Lysophosphatidic Acid Receptor Type 1 Radioligand 11C-BMT-136088 for Lung Imaging in Rhesus Monkeys. J Nucl Med. 2018;59(2):327-333. doi:10.2967/jnumed.117.195073 View Source

Why BMT-136088 Is Irreplaceable for LPA1 PET Imaging

BMT-136088 represents a highly specialized PET radioligand whose procurement and experimental substitution cannot be guided solely by in vitro affinity metrics or chemical class membership. While multiple LPA1 antagonists exist (e.g., BMS-986020, AM095, Ki16198), BMT-136088 is one of the very few radiolabeled LPA1 tracers with published in vivo characterization in non-human primates, including quantitative estimates of nondisplaceable binding potential (BPND), in vivo dissociation constant (KD), and test-retest variability [1]. Generic substitution with uncharacterized LPA1 ligands or alternative radiotracers lacking primate lung validation data introduces substantial experimental risk: differences in plasma free fraction, nonspecific binding, blood-brain barrier penetration, and in vivo specificity can render imaging results uninterpretable. For researchers requiring reproducible LPA1 quantification in pulmonary tissue, BMT-136088 provides a defined, validated baseline that alternative compounds currently cannot match without extensive independent validation.

Unlabeled Functional LPA1 antagonists (e.g., AM966) lack the radiochemical labeling and in vivo PET kinetic data required for imaging-based target engagement quantification.

Alt Tracer Alternative LPA1 radioligands without equivalent rhesus monkey validation may shift quantitative parameters and compromise receptor occupancy accuracy.

Occ. Context The clinical receptor occupancy application reported for BMT-136088 (NCT02017730) may not transfer to other tracers; validation context is tracer-specific.

• [1] Gallezot JD, Nabulsi NB, Holden D, et al. Evaluation of the Lysophosphatidic Acid Receptor Type 1 Radioligand 11C-BMT-136088 for Lung Imaging in Rhesus Monkeys. J Nucl Med. 2018;59(2):327-333. doi:10.2967/jnumed.117.195073 View Source

Quantitative Evidence for BMT-136088 in LPA1 PET

Ultra-High In Vivo Binding Affinity (Kₐ)

BMT-136088 (as 11C-BMT-136088) provides experimentally validated, quantitative in vivo binding parameters for LPA1 in non-human primate lung—a dataset that is absent from the published literature for alternative LPA1 radioligands. In self-saturation studies using a bolus-plus-infusion protocol in rhesus monkeys, 11C-BMT-136088 yielded a nondisplaceable volume of distribution (VND) of 0.9 ± 0.08 mL plasma/g tissue and a binding potential (BPND) of 1.1 ± 0.14 in lung regions of interest [1]. These parameters are essential for calculating receptor occupancy in drug development studies. No comparable in vivo lung BPND or VND values are published for any other LPA1 PET tracer in primate models.

Reported In Vivo Kd

Reported comparison

BMT-136088 Kd = 55 pM
AM966 IC50 = 17 nM

Supports LPA1 density quantification in lung PET; cross-study affinity context

Data to verify across assay platforms; in vivo vs in vitro comparison

Evidence Dimension	In vivo lung LPA1 binding potential (BPND) in rhesus monkey
Target Compound Data	BPND = 1.1 ± 0.14
Comparator Or Baseline	Alternative LPA1 PET tracers: no published BPND data in primate lung
Quantified Difference	Not calculable (data absent for comparators)
Conditions	Rhesus monkey; bolus-plus-infusion protocol; PET/CT imaging; multilinear analysis (MA1) and equilibrium analysis (EA); lung ROIs segmented from CT

Why This Matters

BPND is a critical parameter for LPA1 target engagement studies; without validated primate lung BPND data, alternative radioligands cannot be reliably used to quantify pulmonary LPA1 receptor occupancy in preclinical drug development.

• [1] Gallezot JD, Nabulsi NB, Holden D, et al. Evaluation of the Lysophosphatidic Acid Receptor Type 1 Radioligand 11C-BMT-136088 for Lung Imaging in Rhesus Monkeys. J Nucl Med. 2018;59(2):327-333. doi:10.2967/jnumed.117.195073 View Source

Favorable Specific-to-Nondisplaceable Binding Potential

The in vivo dissociation constant (KD) for 11C-BMT-136088 in rhesus monkey lung was estimated at 55 pM, calculated from the product of the plasma free fraction (0.2%) and the plasma concentration producing 50% receptor occupancy (28 ± 12 nM) [1]. This sub-nanomolar in vivo affinity enables high-contrast PET imaging at tracer doses. For context, the unlabeled drug dose required to reduce specific binding by 50% (ED50) was 73 ± 30 nmol/kg, and the corresponding plasma concentration (IC50) was 28 ± 12 nM [2]. In vitro binding data for other LPA1 ligands (e.g., Ki16198: Ki ~12 nM; AM095: IC50 ~20 nM in recombinant systems) cannot be directly extrapolated to in vivo KD in lung tissue due to differences in plasma protein binding, tissue penetration, and nonspecific binding [3]. The 55 pM in vivo KD represents a tissue-level, physiologically relevant affinity metric that is not available for alternative LPA1 radioligands.

Reported BP_ND

Reported

BP_ND = 1.1 ± 0.14

Specific binding fraction exceeds benchmark for reliable PET quantification

Rhesus monkey lung self-saturation study

Evidence Dimension	In vivo dissociation constant (KD) for LPA1 in rhesus monkey lung
Target Compound Data	55 pM (calculated from plasma free fraction 0.2% × IC50 28 nM)
Comparator Or Baseline	Alternative LPA1 radioligands: no published in vivo KD data in primate lung tissue
Quantified Difference	Not calculable (data absent for comparators)
Conditions	Rhesus monkey lung; self-saturation PET study; bolus-plus-infusion protocol; plasma free fraction measured by ultrafiltration

Why This Matters

In vivo KD in target tissue is a more physiologically relevant metric for PET tracer selection than in vitro IC50 or Ki values; 55 pM represents high-affinity binding suitable for detecting moderate LPA1 expression levels in fibrotic lung tissue.

• [1] Gallezot JD, Nabulsi NB, Holden D, et al. J Nucl Med. 2014;55(suppl 1):96. Development of a lysophosphatidic acid receptor 1 (LPA1) radioligand for lung imaging with PET. View Source
• [2] Gallezot JD, Nabulsi NB, Holden D, et al. Evaluation of the Lysophosphatidic Acid Receptor Type 1 Radioligand 11C-BMT-136088 for Lung Imaging in Rhesus Monkeys. J Nucl Med. 2018;59(2):327-333. doi:10.2967/jnumed.117.195073 View Source
• [3] Swaney JS, Chapman C, Correa LD, et al. Pharmacokinetic and pharmacodynamic characterization of an oral LPA1-selective antagonist in rodent models of fibrosis. J Pharmacol Exp Ther. 2011;336(3):693-700. View Source

Low Test-Retest Variability for Reproducible Quantification

11C-BMT-136088 demonstrated test-retest variability of -1% ± 14% (n = 2) using equilibrium analysis (EA) in rhesus monkey lung, and -6% (n = 1) using multilinear analysis 1 (MA1) [1]. Baseline volume of distribution (VT) was 1.83 ± 0.16 mL plasma/g tissue (MA1, n = 5) or 2.1 ± 0.55 (EA, n = 7) in bilateral lung regions of interest [2]. This level of reproducibility is essential for longitudinal studies tracking LPA1 expression changes during disease progression or therapeutic intervention. In contrast, reproducibility metrics in lung tissue for other LPA1-targeted PET tracers have not been published in peer-reviewed literature.

Test-Retest Variability

Context-dependent

MA1: -6% (n=1)
EA: -1% ± 14% (n=2)

Within acceptable variability range for longitudinal LPA1 imaging

Limited n; replication in larger sample recommended

Evidence Dimension	Test-retest variability of PET quantification in lung
Target Compound Data	-1% ± 14% (EA, n = 2); -6% (MA1, n = 1)
Comparator Or Baseline	Alternative LPA1 PET tracers: no published test-retest data in primate lung
Quantified Difference	Not calculable (data absent for comparators)
Conditions	Rhesus monkey lung; bolus-plus-infusion protocol; 2 scans per day separated by ~4 hours; PET/CT imaging

Why This Matters

Test-retest variability directly impacts statistical power in longitudinal PET studies; BMT-136088's variability of approximately 14% provides a benchmark for sample size calculations that cannot be derived for uncharacterized alternative tracers.

• [1] Gallezot JD, Nabulsi NB, Holden D, et al. J Nucl Med. 2014;55(suppl 1):96. Development of a lysophosphatidic acid receptor 1 (LPA1) radioligand for lung imaging with PET. View Source
• [2] Gallezot JD, Nabulsi NB, Holden D, et al. Evaluation of the Lysophosphatidic Acid Receptor Type 1 Radioligand 11C-BMT-136088 for Lung Imaging in Rhesus Monkeys. J Nucl Med. 2018;59(2):327-333. doi:10.2967/jnumed.117.195073 View Source

In Vivo Target Engagement Benchmark (EC₅₀)

The in vivo specificity of 11C-BMT-136088 for LPA1 was confirmed through self-saturation studies in rhesus monkeys, where unlabeled BMT-136088 produced dose-dependent reduction of radiotracer specific binding [1]. The unlabeled drug dose required to reduce specific binding by 50% (ED50) was 73 ± 30 nmol/kg, with corresponding plasma concentration (IC50) of 28 ± 12 nM [2]. Importantly, the specific binding component was clearly distinguishable from nondisplaceable binding, with VND estimated at 0.9 ± 0.08 mL plasma/g tissue [3]. This in vivo specificity confirmation distinguishes BMT-136088 from unvalidated LPA1 ligands where in vitro selectivity profiles may not translate to in vivo specificity due to off-target binding, differential tissue distribution, or species differences in receptor expression.

In Vivo Occupancy EC₅₀

Reported

Plasma EC₅₀ = 28 ± 12 nM
Dose EC₅₀ = 73 ± 30 nmol/kg

Provides occupancy benchmark for interpreting antagonist studies

Rhesus monkey model; cross-species translation review required

Evidence Dimension	In vivo specificity confirmation (self-saturation) in primate lung
Target Compound Data	ED50 = 73 ± 30 nmol/kg; IC50 = 28 ± 12 nM; VND = 0.9 ± 0.08 mL plasma/g
Comparator Or Baseline	Alternative LPA1 radioligands: no published in vivo self-saturation data in primate lung
Quantified Difference	Not calculable (data absent for comparators)
Conditions	Rhesus monkey; self-saturation PET study; bolus-plus-infusion protocol; arterial input function measurement

Why This Matters

In vivo specificity validation via self-saturation is a gold-standard approach for PET tracer qualification; BMT-136088's documented ED50 and IC50 enable precise occupancy calculations for novel LPA1 therapeutics that alternative, unvalidated tracers cannot support.

• [1] Gallezot JD, Nabulsi NB, Holden D, et al. Evaluation of the Lysophosphatidic Acid Receptor Type 1 Radioligand 11C-BMT-136088 for Lung Imaging in Rhesus Monkeys. J Nucl Med. 2018;59(2):327-333. doi:10.2967/jnumed.117.195073 View Source
• [2] Gallezot JD, Nabulsi NB, Holden D, et al. J Nucl Med. 2014;55(suppl 1):96. Development of a lysophosphatidic acid receptor 1 (LPA1) radioligand for lung imaging with PET. View Source
• [3] Gallezot JD, Nabulsi NB, Holden D, et al. J Nucl Med. 2018;59(2):327-333. Table 1 and Results section. doi:10.2967/jnumed.117.195073 View Source

Validated Clinical Occupancy Study for LPA1 Antagonist

11C-BMT-136088 dosimetry studies in rhesus monkeys demonstrated an effective dose equivalent of 5.9 ± 0.8 μSv/MBq in male phantoms and 7.9 ± 0.8 μSv/MBq in female phantoms [1]. The highest organ dose was observed in the liver (42.7 ± 5.0 μSv/MBq male; 68.4 ± 9.6 μSv/MBq female). This dosimetry profile is favorable for human translation, with effective doses comparable to or lower than commonly used PET tracers such as 18F-FDG (~19 μSv/MBq) [2]. For research procurement decisions, this established dosimetry dataset reduces regulatory and safety uncertainty compared to alternative LPA1 radioligands lacking published primate dosimetry.

Clinical PET Study Context

Reported comparison

BMT-136088: used in NCT02017730 for BMS-986020 occupancy
¹⁸F-BMS-986327: not reported for this application

Supports receptor occupancy study design; tracer-specific validation context

Phase 0/1 study in healthy volunteers; endpoint context review

Evidence Dimension	Effective dose equivalent (primate dosimetry)
Target Compound Data	5.9 ± 0.8 μSv/MBq (male), 7.9 ± 0.8 μSv/MBq (female)
Comparator Or Baseline	Alternative LPA1 PET tracers: no published primate dosimetry data
Quantified Difference	Not calculable (data absent for comparators)
Conditions	Rhesus monkey; ~2 h PET/CT scans; 70 kg reference man male and 55 kg reference female phantoms; OLINDA/EXM software

Why This Matters

Dosimetry data are essential for IRB/IACUC protocol approval and for planning clinical PET studies; BMT-136088's established radiation burden estimates reduce regulatory submission uncertainty and enable direct calculation of maximum injectable activity for human studies.

• [1] Gallezot JD, Nabulsi NB, Holden D, et al. J Nucl Med. 2014;55(suppl 1):96. Development of a lysophosphatidic acid receptor 1 (LPA1) radioligand for lung imaging with PET. View Source
• [2] ICRP Publication 106. Radiation Dose to Patients from Radiopharmaceuticals. Ann ICRP. 2008;38(1-2). 18F-FDG effective dose: ~1.9×10⁻² mSv/MBq. View Source

Applications of BMT-136088 for LPA1 PET Imaging

LPA1 Receptor Density Mapping in Fibrosis Models

BMT-136088 (as 11C-BMT-136088) is optimally suited for preclinical PET studies requiring quantitative measurement of LPA1 receptor occupancy in the lung following administration of novel LPA1-targeted therapeutics. The validated BPND (1.1 ± 0.14), VND (0.9 ± 0.08 mL plasma/g), and in vivo IC50 (28 ± 12 nM) provide the essential parameters for calculating percent occupancy using the Lassen plot or related graphical methods [1]. This application is particularly relevant for pharmaceutical and biotechnology companies developing LPA1 antagonists for idiopathic pulmonary fibrosis (IPF), systemic sclerosis-associated interstitial lung disease, or other fibrotic indications. The established test-retest variability (-1% ± 14%) supports longitudinal study designs tracking occupancy changes over time or across dose cohorts [2].

Receptor Occupancy for Dose Selection

Researchers investigating LPA1 expression as a biomarker of disease severity or treatment response in pulmonary fibrosis can utilize 11C-BMT-136088 PET imaging to non-invasively quantify LPA1 levels in lung tissue. The baseline VT (1.83 ± 0.16 mL plasma/g by MA1; 2.1 ± 0.55 by EA) provides a reference range for healthy rhesus monkey lung, establishing a foundation for comparative studies in fibrotic animal models [1]. The ability to distinguish specific from nondisplaceable binding (VND = 0.9 ± 0.08 mL plasma/g) ensures that observed changes reflect genuine alterations in LPA1 expression rather than nonspecific tracer retention [2].

Preclinical Target Engagement Validation

Academic and commercial PET imaging centers offering LPA1-targeted imaging services should prioritize BMT-136088 procurement due to its comprehensive validation package. The compound's published radiochemistry methodology, dosimetry profile (effective dose equivalent 5.9-7.9 μSv/MBq), and in vivo performance metrics enable streamlined protocol development and regulatory submission [1]. The tracer's 11C-label (half-life 20.4 minutes) requires on-site cyclotron and radiochemistry capabilities, making it suitable for centers with existing carbon-11 infrastructure. The high in vivo affinity (KD = 55 pM) and favorable specific-to-nondisplaceable binding ratio (BPND = 1.1) ensure adequate image contrast for reliable quantification [2].

Benchmark for Novel LPA1 PET Tracer Evaluation

For pharmaceutical sponsors conducting Phase 0 or microdosing studies of novel LPA1 antagonists, 11C-BMT-136088 enables direct measurement of target engagement in human lung. The tracer's established dosimetry (effective dose equivalent 5.9-7.9 μSv/MBq) supports repeat imaging within acceptable radiation exposure limits [1]. The validated in vivo specificity (self-saturation ED50 = 73 ± 30 nmol/kg) confirms that observed signal changes reflect genuine LPA1 occupancy rather than nonspecific displacement [2]. This application is particularly valuable for go/no-go decision-making in early clinical development, where direct evidence of pulmonary target engagement can de-risk subsequent Phase 1 investment.

Application

Selection Property

Validation Focus

Lung LPA1 density mapping in research models

Rhesus-derived in vivo binding parameters

Test-retest reproducibility and specific binding fraction

Receptor occupancy assessment for LPA1 antagonists

Reported EC₅₀ benchmark from self-saturation

Occupancy quantification in healthy volunteer PET studies

Preclinical target engagement imaging

In vivo visualization of antagonist binding to LPA1

Occupancy-response relationship in animal models

Benchmarking novel LPA1 radioligands

Peer-reviewed primate PET metrics

Comparison of binding potential and nonspecific binding

• [1] Gallezot JD, Nabulsi NB, Holden D, et al. Evaluation of the Lysophosphatidic Acid Receptor Type 1 Radioligand 11C-BMT-136088 for Lung Imaging in Rhesus Monkeys. J Nucl Med. 2018;59(2):327-333. doi:10.2967/jnumed.117.195073 View Source
• [2] Gallezot JD, Nabulsi NB, Holden D, et al. J Nucl Med. 2014;55(suppl 1):96. Development of a lysophosphatidic acid receptor 1 (LPA1) radioligand for lung imaging with PET. View Source